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Compound of Interest

Compound Name: 4-Amino-3-chlorophenol

Cat. No.: B108459

An In-depth Technical Guide to 4-Amino-3-chlorophenol (CAS 17609-80-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3-chlorophenol (4-A3CP), identified by the CAS number 17609-80-2, is a pivotal
chemical intermediate in the pharmaceutical and chemical industries. Its unique molecular
structure, featuring amino, hydroxyl, and chloro functional groups on a benzene ring, makes it a
versatile building block for complex organic synthesis. This guide provides a comprehensive
overview of its chemical properties, synthesis methodologies, key applications in drug
development, and safety profile, tailored for a scientific audience. The compound is particularly
noted for its role as a crucial precursor in the manufacture of advanced targeted cancer
therapies, including multi-kinase inhibitors.[1][2][3][4]

Chemical and Physical Properties

4-Amino-3-chlorophenol is a light yellow to light grey crystalline solid.[1][5] It is hygroscopic
and should be stored in a cool, dry place, protected from light.[1] Its key physicochemical
properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CeHsCINO [L1I5161171
Molecular Weight 143.57 g/mol [11[71[8]
Melting Point 153 - 160 °C [1115118119]
Boiling Point 287.3 °C (at 760 mmHg) [1115119]
Density 1.406 g/cm3 (Predicted) [1][5]1[9]

Flash Point 127.6 °C [519]

pKa 9.26 + 0.18 (Predicted) [1]

LogP 1.17 [10]

Vapor Pressure

0.00074 mmHg (at 25 °C)

[5]

White/Light yellow/Light grey

Appearance ) [111519]
crystalline powder
- Slightly soluble in DMSO and
Solubility [1]
Methanol
Purity 97% to 299% [2][5]
Storage 2-8°C, protect from light [1]

Chemical Identifiers

Accurate identification is critical in research and development. The following table lists the

primary identifiers for 4-Amino-3-chlorophenol.
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Identifier Type Value Reference(s)
CAS Number 17609-80-2 [1][7]
IUPAC Name 4-amino-3-chlorophenol [71[11]

3-Chloro-4-aminophenol, 2-
Synonyms . [1][5][7]
chloro-4-hydroxyaniline

EINECS 241-583-3 [11[51[71

MDL Number MFCD00801116 [1][8]

InChI=1S/C6H6CINO/C7-5-3-
InChl [1][12]
4(9)1-2-6(5)8/h1-3,9H,8H2

PNLPXABQLXSICH-
InChiKey [1][10][11]
UHFFFAOYSA-N

SMILES C1(0)=CC=C(N)C(Cl)=C1 [1][11]

Applications in Drug Development

4-Amino-3-chlorophenol is a cornerstone intermediate for several advanced therapeutics,
primarily in oncology. Its structure is integral to the pharmacophore of multiple kinase inhibitors.

e Lenvatinib: This compound is an essential intermediate for the synthesis of Lenvatinib, a
multi-kinase inhibitor used to treat advanced liver and thyroid cancers.[1][2][4]

o Tivozanib: It serves as a key starting material for Tivozanib, a potent and selective vascular
endothelial growth factor receptor (VEGFR) inhibitor used in the treatment of renal cell
carcinoma.[1][2][4]

o Alzheimer's Disease Research: 4-A3CP is used as a synthetic reagent for preparing
benzothiazole-based ureas, which are being investigated as potential modulators of
ABAD/17B-HSD10 for the treatment of Alzheimer's disease.[1][2]

o General Applications: It is widely applied in the design and synthesis of drugs for
cardiovascular and neurological diseases.[1][2][3]
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¢ Analytical Standard: The compound is also used as a reference standard for analytical
method development, validation, and quality control during the manufacturing of drugs like
Lenvatinib.[12][13]
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Caption: Role of 4-A3CP as a precursor in targeted therapies.

Synthesis Methodologies

Several synthetic routes to 4-Amino-3-chlorophenol have been established, allowing for its
production from various starting materials. The choice of method often depends on the desired
scale, purity requirements, and economic feasibility.
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e Reduction of 3-chloro-4-nitrophenol: This is a common laboratory-scale method involving the
reduction of the nitro group of 3-chloro-4-nitrophenol using reagents like iron powder in
acetic acid.[6]

+ From m-chlorophenol: This pathway involves diazotization and coupling reactions to
introduce the amino and hydroxyl groups onto the m-chlorophenol ring.[1][6] However, the
instability of the diazonium salt intermediate can pose challenges for large-scale industrial
production.[14]

e Microchannel Reactor Synthesis: A modern, patented method uses a multi-temperature-zone
continuous flow microchannel reactor starting from p-aminobenzenesulfonic acid.[3][14] This
approach involves three main steps—diazotization, coupling, and reduction—and is
designed for safe, large-scale production with high yield and purity by controlling reaction
conditions precisely.[3][14]

3-chloro-4-nitrophenol

Step 1: Reduction Reaction

Reagents:
Iron Powder
Acetic Acid
Ethanol

(Stir at 80°C for 16 hours)

Step 2: Work-up
(Cool to 15°C, Concentrate)

Step 3: Purification
(Column Chromatography)

4-Amino-3-chlorophenol
(Yield: ~88%)
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Click to download full resolution via product page
Caption: Workflow for the synthesis of 4-A3CP via reduction.

Experimental Protocols
Laboratory Synthesis via Reduction

This protocol details the synthesis of 4-A3CP from 3-chloro-4-nitrophenol.[6]
o Materials:

o 3-chloro-4-nitrophenol (5.0 g, 28.8 mmol)

o Ethanol (50 mL)

o Iron powder (9.6 g, 172.9 mmol)

o Acetic acid (10 mL)

e Procedure:

o

To a suitable reaction flask, add 3-chloro-4-nitrophenol and ethanol at room temperature
(26 °C).

o To the resulting solution, add the iron powder and acetic acid.

o Heat the reaction mixture to 80 °C and stir for 16 hours.

o After the reaction is complete, cool the mixture to 15 °C.

o Concentrate the solution under reduced pressure to remove the solvent.

o Purify the crude product by column chromatography to obtain 4-Amino-3-chlorophenol.
o Expected Outcome:

o The procedure yields approximately 3.6 g (88%) of the product as a pale red solid.[6]
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Analytical HPLC Method

This protocol provides a general method for the analysis of 4-A3CP purity.[10]

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV
detector.

e Method: Reverse Phase (RP)
e Column: Newcrom R1 or equivalent C18 column.

o Mobile Phase: A mixture of acetonitrile, water, and an acid modifier. A typical composition
would be acetonitrile and water containing phosphoric acid.

» Note for Mass Spectrometry (MS) Detection: If coupling with an MS detector, the phosphoric
acid in the mobile phase must be replaced with a volatile acid, such as formic acid, to ensure
compatibility.[10]

o Application: This method is suitable for purity analysis, pharmacokinetic studies, and scaling
up for preparative separation of impurities.[10]

Toxicological and Safety Data

While essential for synthesis, 4-A3CP is a hazardous chemical that requires careful handling.

GHS Hazard Classification
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Hazard Code(s) Description Reference(s)
Harmful if swallowed,

Acute Toxicity H302, H312, H332 in contact with skin, or ~ [1][7][15][16]
if inhaled.

Skin Irritation H315 Causes skin irritation. [1][7][15][16]

o Causes serious eye

Eye Irritation H319 o [11[7][15][16]

irritation.
_ May cause respiratory

Respiratory H335 o [1][15][16]
irritation.

Signal Word Warning / Danger [1][16]

) GHSO07 (Exclamation
Pictogram [1][16]

Mark)

Comparative In Vitro Toxicity

A study on isolated renal cortical cells from rats was conducted to compare the nephrotoxic

potential of 4-A3CP with its isomers and related compounds. The results indicated that the

position and number of chlorine atoms significantly influence toxicity. Notably, 4-Amino-3-

chlorophenol was found to be the least nephrotoxic among the tested chloro-aminophenols.

[17]
Compound Relative Nephrotoxic Potential
4-amino-2,6-dichlorophenol Highest
4-amino-2-chlorophenol High
4-aminophenol Medium
4-amino-3-chlorophenol Lowest
Source: Chemico-Biological Interactions,
2014[17]
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Handling and First Aid

e Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat. Avoid dust formation, ingestion, and
inhalation.[15]

» First Aid (Skin Contact): Wash off immediately with plenty of soap and water for at least 15
minutes.[15][16]

o First Aid (Eye Contact): Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Seek medical attention.[15][16]

o First Aid (Ingestion): Do not induce vomiting. Wash out the mouth with water and seek
immediate medical attention.[16]

o Fire Safety: Use COz, dry chemical powder, or foam as extinguishing media. Combustion
emits toxic fumes, including carbon oxides, nitrogen oxides, and hydrogen chloride.[15][16]

Conclusion

4-Amino-3-chlorophenol is more than a simple chemical; it is an enabling molecule for
modern medicine. Its role as a key intermediate in the synthesis of life-saving cancer drugs like
Lenvatinib and Tivozanib underscores its importance in pharmaceutical R&D.[1][4] This guide
has provided a detailed technical overview of its properties, synthesis, and applications. A
thorough understanding of its chemistry and handling is crucial for scientists and researchers
working to develop the next generation of therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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